Methyl 2-benzamido-3-[(pyridin-2-yl)amino]prop-2-enoate

• CAS No.: 149454-60-4
• Molecular Formula: C16H15N3O3
• Molecular Weight: 297.31 g/mol
• IUPAC Name: methyl 2-benzamido-3-(pyridin-2-ylamino)prop-2-enoate
• InChI: InChI=1S/C16H15N3O3/c1-22-16(21)13(11-18-14-9-5-6-10-17-14)19-15(20)12-7-3-2-4-8-12/h2-11H,1H3,(H,17,18)(H,19,20)
• InChI Key: IHRXDILKPYWATO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=CNC1=CC=CC=N1)NC(=O)C2=CC=CC=C2

Description

Methyl 2-benzamido-3-[(pyridin-2-yl)amino]prop-2-enoate is a useful research compound. Its molecular formula is C16H15N3O3 and its molecular weight is 297.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

10 g (39.5 mmol) of methyl 2-benzoylamino-3-dimethylaminoacrylate and 11.3 g (118 mmol) of 2-aminopyridine were dissolved in 200 ml of isopropanol at 40° C. The solution was admixed with 3.96 ml (48 mmol) of concentrated hydrochloric acid within 5 minutes (min) and stirred for a further 30 min. The suspension was cooled to 10° C. and the crystallized product was filtered off.

Synthesis routes and methods II

Procedure details

10g (39.5 mmol) of methyl 2-benzoylamino-3-dimethylaminoacrylate and 11.3 g (118 mmol) of 2-aminopyridine were dissolved in 200 ml of isopropanol at 40° C. The solution was admixed with 3.96 ml (48 mmol) of concentrated hydrochloric acid within 5 minutes (min) and stirred for a further 30 min. The suspension was cooled to 10° C. and the crystallized product was filtered off. Yield: 7.3 g (60% of theory) 1H NMR: 3.62 (s, 3H); 6.92-6.97 (m, 1H); 7.02 (d, 1H); 7.45-7.70 (m, 4H); 8.02 (d, 2H); 8.22-8.24 (m, 1H); 8.60 (d, 1H); 9.22 (s, 1 H); 9.45 (d, 1 H)